Cas no 2253632-30-1 (4-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-6-methoxy-, hydrochloride (1:1))

• Product Name: 4-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-6-methoxy-, hydrochloride (1:1)
• CAS No: 2253632-30-1
• MF: C₁₁H₁₄ClNO₃
• MW: 243.686762332916
• CID: 5453332
• Update Time: 2025-06-13

4-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-6-methoxy-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 4-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-6-methoxy-, hydrochloride (1:1)

• Inchi： 1S/C11H13NO3.ClH/c1-15-8-3-2-7-5-12-6-10(11(13)14)9(7)4-8;/h2-4,10,12H,5-6H2,1H3,(H,13,14);1H
• InChI Key： BPENWQJMPJHETI-UHFFFAOYSA-N
• SMILES： C(C1CNCC2=CC=C(OC)C=C12)(=O)O.Cl

Additional information on 4-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-6-methoxy-, hydrochloride (1:1)

Comprehensive Overview of 4-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-6-methoxy-, hydrochloride (1:1) (CAS No. 2253632-30-1)

The compound 4-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-6-methoxy-, hydrochloride (1:1) (CAS No. 2253632-30-1) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This tetrahydroisoquinoline derivative is characterized by its unique structural features, including a methoxy group at the 6-position and a carboxylic acid moiety, which make it a valuable intermediate in drug discovery and development. Researchers are increasingly exploring its potential applications in targeting neurological disorders and metabolic diseases, aligning with current trends in precision medicine.

In recent years, the demand for isoquinoline-based compounds has surged due to their versatility in medicinal chemistry. The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for laboratory and industrial applications. Its molecular structure, featuring a tetrahydroisoquinoline core, is particularly relevant in the design of G-protein-coupled receptor (GPCR) modulators, a hot topic in drug development. This aligns with the growing interest in small-molecule therapeutics and targeted drug delivery systems, which are frequently searched topics in scientific databases and AI-driven research platforms.

The synthesis and characterization of 4-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-6-methoxy-, hydrochloride (1:1) involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure high purity and consistency, which are critical for its use in high-throughput screening and structure-activity relationship (SAR) studies. The compound's CAS No. 2253632-30-1 serves as a unique identifier, facilitating its traceability in global chemical databases and regulatory submissions.

From a commercial perspective, 4-Isoquinolinecarboxylic acid derivatives are gaining traction due to their potential in addressing unmet medical needs. For instance, their role in neuroprotective agents and anti-inflammatory drugs is a subject of ongoing research. This compound's methoxy substitution further enhances its pharmacokinetic properties, making it a promising candidate for central nervous system (CNS) therapeutics. Such applications are highly relevant to current discussions about neurodegenerative diseases like Alzheimer's and Parkinson's, which dominate healthcare-related searches.

In conclusion, 4-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-6-methoxy-, hydrochloride (1:1) (CAS No. 2253632-30-1) represents a cutting-edge compound with broad implications for modern pharmacology. Its structural elegance and functional adaptability position it as a key player in the development of next-generation therapeutics. As research continues to uncover its full potential, this compound is poised to remain a focal point in both academic and industrial settings, addressing some of the most pressing challenges in biomedical science.